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Compound of Interest

Compound Name: LY 97119

Cat. No.: B1675722 Get Quote

This document provides essential safety and logistical information for the proper disposal of the

chemical compound LY 97119. The following procedures are intended for researchers,

scientists, and drug development professionals to ensure safe handling and compliance with

environmental regulations.

Immediate Safety and Personal Protective
Equipment (PPE)
Before handling LY 97119 for disposal, ensure that all appropriate personal protective

equipment is worn. This is critical to prevent accidental exposure.

Required Personal Protective Equipment:
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PPE Category Item Specification

Eye/Face Protection Safety Goggles

Chemical safety goggles

conforming to EN 166 (EU) or

NIOSH (US) standards.

Skin Protection Gloves
Chemical-resistant gloves

(e.g., Nitrile rubber).

Lab Coat
A clean, buttoned lab coat is

required.

Respiratory Protection Respirator

A NIOSH-approved respirator

may be necessary if handling

powder outside a fume hood.

Step-by-Step Disposal Protocol
The disposal of LY 97119 must be handled as hazardous chemical waste. Adherence to

institutional and local regulations is mandatory.

Step 1: Consult Institutional Guidelines Before initiating any disposal procedure, contact your

institution's Environmental Health and Safety (EHS) department.[1] They will provide specific

instructions based on the chemical's properties and local regulations.

Step 2: Waste Segregation LY 97119 waste must be segregated from other waste streams.[1]

Do not mix it with non-hazardous waste. If the chemical is in a solvent, it should be collected as

hazardous chemical waste.[1]

Step 3: Container Selection and Labeling Use a chemically compatible container with a secure,

screw-top lid.[1] Plastic containers are often preferred for hazardous waste when compatible.[1]

Never use food or beverage containers for waste collection.[1]

The container must be labeled with your institution's hazardous waste tag, which should

include:[1]

The words "Hazardous Waste"
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The full chemical name: "LY 97119"

The date waste was first added to the container

Your name, laboratory location, and contact information

Step 4: Waste Accumulation and Storage Store the sealed waste container in a designated

Satellite Accumulation Area (SAA) within the laboratory where the waste was generated.[1] The

SAA must be at or near the point of generation.[1] Keep the container closed except when

adding waste and store it in a well-ventilated area away from incompatible materials.[1]

Step 5: Scheduling Waste Pickup Once the container is full, or if you are discontinuing the use

of LY 97119, contact your institution's EHS department to schedule a waste pickup.[1] Do not

transport the hazardous waste from the laboratory yourself.[1]

Spill and Emergency Procedures
In the event of a spill, follow these procedures:

Consult the Safety Data Sheet (SDS): If a specific SDS for LY 97119 is available, refer to it

for detailed spill cleanup procedures.

Small Spills: For a small spill of solid material, carefully sweep or scoop the material into a

designated waste container, avoiding dust generation.[1]

Large Spills: For larger spills, or if you are unsure how to proceed, contact your institution's

EHS for assistance.[1]

Personal Protection: Always wear appropriate PPE during any cleanup operation.[1]

Experimental Protocols Cited
The procedures outlined in this document are based on standard laboratory chemical waste

disposal protocols. No specific experimental protocols for LY 97119 were cited in the provided

search results. The general procedures are derived from safety data sheets and chemical

disposal guides for similar laboratory chemicals.
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Chemical Waste Disposal Workflow
The following diagram illustrates the decision-making process and workflow for the proper

disposal of LY 97119.

Start: LY 97119 Waste Generated

Consult Institutional EHS Guidelines

Segregate Waste Stream

Select & Label Compatible Container

Label with:
- 'Hazardous Waste'

- Chemical Name
- Date

- Contact Info

Store in Designated SAA

Schedule EHS Waste Pickup

End: Proper Disposal

Click to download full resolution via product page
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Caption: Workflow for the proper disposal of LY 97119.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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